Cas no 585578-15-0 (1H-1-Benzazepine-1-carbonyl chloride, 2,3,4,5-tetrahydro- (9CI))

• Product Name: 1H-1-Benzazepine-1-carbonyl chloride, 2,3,4,5-tetrahydro- (9CI)
• CAS No: 585578-15-0
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 851629
• PubChem ID: 45081940
• Update Time: 2025-04-19

1H-1-Benzazepine-1-carbonyl chloride, 2,3,4,5-tetrahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine-1-carbonyl chloride, 2,3,4,5-tetrahydro- (9CI)
• 2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl chloride

• Inchi： 1S/C11H12ClNO/c12-11(14)13-8-4-3-6-9-5-1-2-7-10(9)13/h1-2,5,7H,3-4,6,8H2
• InChI Key： RUXFYPGPYBBHND-UHFFFAOYSA-N
• SMILES： ClC(N1C2C=CC=CC=2CCCC1)=O

Computed Properties

• Exact Mass: 209.0607417g/mol
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines